5-Ethynylpyridin-3-amine

• IUPAC Name: 5-ethynylpyridin-3-amine
• InChI: InChI=1S/C7H6N2/c1-2-6-3-7(8)5-9-4-6/h1,3-5H,8H2
• InChI Key: RABZADLCEONCJK-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC(=CN=C1)N
• Molecular Formula: C7H6N2
• DSSTOX Substance ID: DTXSID50610491
• Molecular Weight: 118.14 g/mol
• CAS No.: 667932-40-3

Description

5-Ethynylpyridin-3-amine is a useful research compound. Its molecular formula is C7H6N2 and its molecular weight is 118.14 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Pyridylacetylenic Amines

Research by Ikramov et al. (2021) explores the synthesis of N-oxides of pyridylacetylenic amines based on 2-methyl-5-ethynylpyridine. This process involves the conversion of 2-methyl-5-ethylpyridine to 2-methyl-5-vinylpyridine and the subsequent synthesis of 2-methyl-5-ethynylpyridine N-oxide. The study emphasizes the role of different solvents, catalysts, and reaction times in optimizing the yield of the final product, highlighting the importance of these factors in the chemical synthesis process (Ikramov et al., 2021).

Catalytic Action in Synthesis

Fukuda and Utimoto (1987) investigated the intramolecular addition of amine to carbon-carbon triple bonds in 5-alkynylamines, leading to the formation of 2,3,4,5-tetrahydropyridines under the catalytic action of an aurate salt. This method is used for synthesizing certain venom components of various ant species, showcasing an application in bioorganic chemistry (Fukuda & Utimoto, 1987).

Selective Amination Catalysis

A study by Ji, Li, and Bunnelle (2003) focused on the selective amination of polyhalopyridines catalyzed by a palladium-xantphos complex. The process predominantly yields specific pyridine derivatives with high chemoselectivity, indicating its utility in targeted chemical synthesis (Ji, Li, & Bunnelle, 2003).

Synthesis of Cyclic Dehydro‐α‐Amino Acid Derivatives

Palacios, Vicario, and Aparicio (2006) reported a synthesis method for cyclic dehydro-amino acid derivatives. These compounds are obtained by adding amines to β,γ-unsaturated keto esters, demonstrating a versatile approach in organic synthesis (Palacios, Vicario, & Aparicio, 2006).

Programmable Molecular Diode

Derosa, Guda, and Seminario (2003) explored the 3-nitro-2-(3'-nitro-2'-ethynylpyridine)-5-thiopyridine molecule, which exhibits charge-induced conformational switching and rectifying behavior. This suggests its potential use in nanotechnology and molecular electronics (Derosa, Guda, & Seminario, 2003).

Novel Microwave-Promoted Reactions

Su, Zhao, and Zhao (2007) researched novel microwave-promoted reactions involving ethyl 6-acetylpyridine-2-carboxylate and different amines. This study highlights the utility of microwave irradiation in facilitating chemical reactions, which can be significant in pharmaceutical and synthetic organic chemistry (Su, Zhao, & Zhao, 2007).

Organometallic Network Synthesis

Zhang et al. (2010) utilized 4-ethynylpyridine and 5-ethynylpyrimidine as ligands to synthesize novel silver–ethynide complexes. These complexes form organometallic networks with potential applicationsin materials science, particularly in the development of novel luminescent materials and coordination networks (Zhang et al., 2010).

Antibacterial Heterocyclic Scaffold

Frolova et al. (2011) discovered a multicomponent reaction leading to the formation of novel 2,3-dihydrochromeno[4,3-d]pyrazolo[3,4-b]pyridine-1,6-diones, showcasing a novel heterocyclic scaffold with notable antibacterial activities. This underscores the potential of such compounds in the development of new antimicrobial agents (Frolova et al., 2011).

Synthesis of Dihydropyridines for Electron-Transfer Systems

Al-Awadi, Ibrahim, Elnagdi, John, and Ibrahim (2012) conducted an efficient multicomponent reaction involving enaminones, primary amines, and aldehydes to synthesize 1,4-dihydropyridines. These compounds, particularly the naphthyl and phenanthrenyl derivatives, exhibit photoluminescence behavior, suggesting their application in photoinduced intramolecular electron-transfer systems (Al-Awadi et al., 2012).

Safety and Hazards

The safety information available indicates that 5-Ethynylpyridin-3-amine has the GHS07 pictogram, with the signal word "Warning". The hazard statements include H302, H312, and H332, indicating that the compound may be harmful if swallowed, in contact with skin, or if inhaled. The precautionary statement P280 suggests wearing protective gloves/protective clothing/eye protection/face protection.

Synthesis routes and methods

Procedure details

To a solution of 5-(2-(trimethylsilyl)ethynyl)pyridin-3-amine (0.279 g, 1.466 mmol) in MeOH (2.0 mL) was added K2CO3 (0.304 g, 2.20 mmol). The reaction was stirred at RT overnight. Solvent was removed under reduced pressure and the residue was extracted with EtOAc (2×). The combined organic layers were washed with H2O (1×) and brine (1×), dried (MgSO4) and concentrated to afford 5-ethynylpyridin-3-amine (0.168 g, 97%) as a light yellow solid.